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Compound of Interest

Compound Name: 5-Chloronicotinaldehyde

Cat. No.: B056269

Essential Safety and Handling Guide for 5-
Chloronicotinaldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloronicotinaldehyde (CAS No. 113118-82-4). Adherence to these procedures is essential
for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Chloronicotinaldehyde is a hazardous chemical that requires careful handling. The primary
hazards include:

o Skin Irritation: Causes skin irritation upon contact.
e Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.

o Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling this compound:

Specifications and
PPE Category Item )
Recommendations

Chemical splash goggles
conforming to EN 166 (EU) or
) ) NIOSH (US) standards are
Eye and Face Protection Safety Goggles & Face Shield ) )
required. A face shield should
be worn over goggles when

there is a risk of splashing.

Nitrile or neoprene gloves are
recommended. Inspect gloves
for tears or punctures before

Hand Protection Chemical-Resistant Gloves each use and replace them
immediately if contaminated.
For prolonged handling,

consider double-gloving.

A flame-resistant lab coat or a

100% cotton lab coat should
Body Protection Laboratory Coat be worn and fully buttoned to

provide a barrier against

accidental splashes.

All handling of 5-
Chloronicotinaldehyde should
be conducted in a certified
chemical fume hood. If
Respiratory Protection Respirator (if needed) engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

should be used.

Quantitative Data
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While specific toxicological data for 5-Chloronicotinaldehyde is not readily available, data for

structurally related compounds can provide an indication of potential hazards. The following

table includes physical and chemical properties for isomers of chloronicotinaldehyde and

toxicity data for the related compound 2-Chloropyridine.

Property Value Notes and Source
Chemical Formula CeH4CINO
Molecular Weight 141.56 g/mol
50-54 °C (for 2- . _
o The exact melting point for 5-
] ] Chloronicotinaldehyde) 77-81 o
Melting Point Chloronicotinaldehyde may
°C (for 6-
o vary.
Chloronicotinaldehyde)[1][2]
The boiling point at
N ) 119 °C at 30 Torr (for 2- i )
Boiling Point atmospheric pressure will be

Chloronicotinaldehyde)[1]

higher.

Acute Toxicity (Oral)

LD50 = 342 mg/kg (Rat) for 2-
Chloropyridine[3]

This data is for a related
compound and should be used
for illustrative purposes only.
Lethal Dose, 50% is the dose
that is lethal to 50% of the
tested population.[4]

Acute Toxicity (Dermal)

LD50 = 64 mg/kg (Rabbit) for
2-Chloropyridine[3]

This data is for a related
compound and should be used

for illustrative purposes only.

Acute Toxicity (Inhalation)

LC50 < 6.05 mg/L (Rat, 6h) for
2-Chloropyridine[3]

This data is for a related
compound and should be used
for illustrative purposes only.
Lethal Concentration, 50% is
the concentration in air that is
lethal to 50% of the tested
population.[4]
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Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring
safety.

Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood Verification: Ensure the chemical fume hood is operational and has a current
certification.

o Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,
and waste containers, within the fume hood.

e Don PPE: Put on all required PPE as specified in the table above.

Handling

e Weighing and Transferring: Conduct all weighing and transferring of solid 5-
Chloronicotinaldehyde within the fume hood to prevent inhalation of dust.

« Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Keep Containers Closed: Keep all containers of 5-Chloronicotinaldehyde tightly sealed
when not in use.

Emergency Procedures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

o Spill: For small spills within the fume hood, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). For larger spills, evacuate the area and contact the appropriate

emergency response team.
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Caption: Workflow for safely handling 5-Chloronicotinaldehyde.
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Disposal Plan

Proper disposal of 5-Chloronicotinaldehyde and contaminated materials is critical to prevent
environmental contamination and ensure compliance with regulations.

Waste Segregation

e Solid Waste: Unused 5-Chloronicotinaldehyde and contaminated disposable items (e.g.,
gloves, weigh boats, paper towels) must be collected in a designated, sealed, and clearly
labeled hazardous waste container for halogenated organic solids.

e Liquid Waste: Solutions containing 5-Chloronicotinaldehyde should be collected in a
separate, labeled hazardous waste container for halogenated organic liquids.

Chemical Neutralization of Aldehyde Waste (for liquid
waste)

For liquid waste containing 5-Chloronicotinaldehyde, a chemical neutralization step can be
performed to reduce its reactivity before final disposal. This procedure should be carried out in
a fume hood with appropriate PPE.

Experimental Protocol: Neutralization with Sodium Bisulfite
This protocol is adapted for the neutralization of aromatic aldehydes.

e Preparation: In a suitable container within a fume hood, dissolve the 5-
Chloronicotinaldehyde waste in a minimal amount of a water-miscible solvent like
methanol.

o Reaction: Slowly add a freshly prepared saturated aqueous solution of sodium bisulfite to the
aldehyde solution with stirring. An excess of the bisulfite solution should be used to ensure
complete reaction.

e Mixing: Continue stirring the mixture for at least 30 minutes to allow for the formation of the
bisulfite adduct.

e pH Check: Check the pH of the solution to ensure it is near neutral.
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» Disposal: The resulting neutralized solution should be collected in a designated hazardous
waste container for aqueous waste and disposed of through the institution's hazardous
waste management program.
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Caption: Logical relationship of hazard management for 5-Chloronicotinaldehyde.

© 2025 BenchChem. All rights reserved.

9/11 Tech Support


https://www.benchchem.com/product/b056269?utm_src=pdf-body-img
https://www.benchchem.com/product/b056269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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